Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| Catalog No. | Product Name | CAS No. | Price |
|---|---|---|---|
| VC385509 | Cetirizine N-Oxide | 1076199-80-8 | Inquiry |
| VC385517 | Cetirizine Related Compound | 108983-83-1 | Inquiry |
| VC385521 | Bilastine Impurity 2 | 1181267-36-6 | Inquiry |
| VC385547 | Fexofenadine Impurity G | 1187954-57-9 | Inquiry |
| VC385495 | 4-Chloro Benzhydrol (Meclozine EP Impurity B) | 119-56-2 | Inquiry |
| VC385503 | Cetirizine 3-Chloro Impurity | 1232460-31-9 | Inquiry |
| VC385541 | Cetirizine Glycerol Ester Impurity | 1243652-36-9 | Inquiry |
| VC385519 | Cetirizine Impurity (4-Chlorobenzophenone) | 134-85-0 | Inquiry |
| VC385531 | Cetirizine Sorbitol Ester Impurity | 13848888-64-5 | Inquiry |
| VC385543 | Fexofenadine HCl | 153439-40-8 | Inquiry |
| VC385545 | Fexofenadine Methyl Ester | 154825-96-4 | Inquiry |
| VC385513 | (S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl) | 163837-48-7 | Inquiry |
| VC385527 | Cetirizine Impurity 8 DiHCl | 200707-85-3 | Inquiry |
| VC385549 | Cetirizine Impurity D | 346451-15-8 | Inquiry |
| VC385497 | (R)-Cetirizine N-Oxide DiHCl | 442863-80-1 | Inquiry |
| VC385539 | Fexofenadine Related Compound B | 479035-75-1 | Inquiry |
| VC385533 | Fexofenadine impurity D | 832088-68-3 | Inquiry |
| VC385499 | Cetirizine Methyl Ester | 83881-46-3 | Inquiry |
| VC385523 | Cetirizine methyl ester dihydrochloride | 83881-48-5 | Inquiry |
| VC385537 | Cetirizine | 83881-51-0 | Inquiry |
| VC385501 | Cetirizine diHCl | 83881-52-1 | Inquiry |
| VC385507 | Deschloro Cetirizine | 83881-53-2 | Inquiry |
| VC385525 | Cetirizine Impurity C | 83881-59-8 | Inquiry |
| VC385493 | Dexchlorpheniramine Maleate EP Impurity A | 86-21-5 | Inquiry |
| VC385529 | Bilastine Impurity 1 | 953071-73-3 | Inquiry |
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